(3Z)-3-{[(4-chlorobenzyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[[(4-chlorophenyl)methylamino]methylidene]-1-[(4-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C21H16ClFN2O3S2/c22-16-5-1-14(2-6-16)11-24-12-19-20(26)21-18(9-10-29-21)25(30(19,27)28)13-15-3-7-17(23)8-4-15/h1-10,12,24H,11,13H2/b19-12-
• InChI Key: URGXKYYLDREXRQ-UNOMPAQXSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F)Cl
• Isomeric SMILES: C1=CC(=CC=C1CN/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F)Cl
• Molecular Formula: C21H16ClFN2O3S2
• Molecular Weight: 462.9 g/mol

Description

(3Z)-3-{[(4-chlorobenzyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C21H16ClFN2O3S2 and its molecular weight is 462.94. The purity is usually 95%.
BenchChem offers high-quality (3Z)-3-{[(4-chlorobenzyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-3-{[(4-chlorobenzyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interactions and Analysis

Experimental and Theoretical Analysis of Intermolecular Interactions

Derivatives similar to the compound of interest have been synthesized and characterized, focusing on intermolecular interactions such as C–H⋯O, C–H⋯SC, C–H⋯π, and π⋯π interactions. These studies provide insights into the molecular behavior and stability of the compounds, which is crucial for designing materials with specific properties (Shukla et al., 2014).

Synthesis and Material Science

Synthesis of Novel Thiadiazinane Dioxides

Research has shown the synthesis of novel 1,2,4-thiadiazinane 1,1-dioxides through multi-component reactions, demonstrating the versatility of similar compounds in creating new materials. These methodologies can be applied to synthesize a wide range of derivatives with potential applications in various fields (Khumalo et al., 2018).

Pharmaceutical Research

Discovery of Apoptosis-Inducing Agents

Compounds with structures related to the query compound have been explored for their potential in inducing apoptosis in cancer cells. This suggests the potential application of the compound for developing new therapeutic agents (Gad et al., 2020).

Organocatalysis

Bifunctional Hydrogen-Bond Donors for Asymmetric Catalysis

Derivatives containing benzothiadiazine skeletons have been developed as hydrogen-bond donors for asymmetric organocatalysis, highlighting the potential application of the compound in catalytic processes to achieve high enantioselectivity (Inokuma et al., 2011).

Material Synthesis and Analysis

Synthesis of Cyclic Sulfonamides

Research into the synthesis of cyclic sulfonamides through intramolecular Diels-Alder reactions demonstrates the chemical reactivity and potential application of similar structures in synthesizing complex molecules with potential pharmaceutical applications (Greig et al., 2001).